![molecular formula C11H14FNO B6308612 8-Fluoro-2,2-dimethyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine CAS No. 2055649-72-2](/img/structure/B6308612.png)
8-Fluoro-2,2-dimethyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
Description
8-Fluoro-2,2-dimethyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (8F-DHBO) is a fluorinated heterocyclic compound that has been studied extensively in the scientific community as a potential therapeutic agent. It is an analog of the endogenous neurotransmitter dopamine and has been shown to possess a wide range of pharmacological activities, including anticonvulsant, anxiolytic, antidepressant, and neuroprotective effects. 8F-DHBO has been studied in both in vitro and in vivo models, and its mechanism of action has been elucidated.
Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent Synthesis
8-Fluoro-2,2-dimethyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is a compound of interest in medicinal chemistry due to its heterocyclic structure, which is a common motif in pharmacologically active molecules. Its unique structure could be utilized in the synthesis of potential therapeutic agents, particularly in the development of new central nervous system (CNS) drugs .
Agriculture: Pesticide and Fungicide Development
In agriculture, this compound could be explored for the development of novel pesticides and fungicides. Its fluorinated structure may impart high biological activity, making it a candidate for protecting crops against pests and diseases .
Industrial Chemistry: Advanced Material Synthesis
The industrial applications of 8-Fluoro-2,2-dimethyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine include the synthesis of advanced materials. Its incorporation into polymers or coatings could enhance material properties such as thermal stability and chemical resistance .
Environmental Science: Study of Degradation Products
Environmental scientists could study the degradation products of this compound to understand its environmental impact. Assessing its breakdown could help in evaluating its persistence and potential toxicity in ecosystems .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, researchers might investigate the use of 8-Fluoro-2,2-dimethyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine as an enzyme inhibitor. Its structure could interact with specific enzymes, providing insights into enzyme function and inhibition mechanisms .
Analytical Chemistry: Development of Analytical Standards
This compound could serve as an analytical standard in chromatography and mass spectrometry. Its well-defined structure and properties make it suitable for calibrating instruments and validating analytical methods .
properties
IUPAC Name |
8-fluoro-2,2-dimethyl-4,5-dihydro-3H-1,4-benzoxazepine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO/c1-11(2)7-13-6-8-3-4-9(12)5-10(8)14-11/h3-5,13H,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCPCNEKKXJYEHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCC2=C(O1)C=C(C=C2)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Fluoro-2,2-dimethyl-2,3,4,5-tetrahydrobenZo[f][1,4]oxaZepine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Phenyl-1H-inden-1-ylidene[bis(i-butylphoban)]ruthenium(II) dichloride](/img/structure/B6308553.png)
![6-Bromo-4-hydroxypyrazolo[1,5-a]pyridine-3-carbonitrile](/img/structure/B6308558.png)
![1-Isopropylpyrazolo[3,4-d]pyrimidine-6-carboxylic acid](/img/structure/B6308571.png)
![3-Bromo-5,5-dimethyl-4H,5H,6H-pyrrolo[1,2-b]pyrazole](/img/structure/B6308588.png)
